![molecular formula C9H11NO4 B1597745 Ethyl 2-[(2-furylcarbonyl)amino]acetate CAS No. 66318-15-8](/img/structure/B1597745.png)
Ethyl 2-[(2-furylcarbonyl)amino]acetate
Overview
Description
Ethyl 2-[(2-furylcarbonyl)amino]acetate, also known as 2-Furylacetic acid ethyl ester, is an organic compound that has been used in scientific research for decades. It is a derivative of the naturally occurring amino acid, L-fumaric acid and is commonly used as a reagent in organic synthesis. It is a white, crystalline solid with a low melting point of about 65°C. It has a strong, pungent odor and is soluble in most organic solvents.
Scientific Research Applications
Pharmacology
Ethyl 2-[(2-furylcarbonyl)amino]acetate is utilized in pharmacological research, particularly in proteomics, which is the large-scale study of proteins. It’s a specialty chemical used in the preparation and analysis of protein samples, aiding in the understanding of protein structure and function .
Organic Synthesis
In organic chemistry, this compound serves as a building block for synthesizing various organic molecules. Its reactivity with other chemical entities allows for the creation of complex molecules that can be used in drug development and other areas of chemical research .
Biochemistry
Within biochemistry, Ethyl 2-[(2-furylcarbonyl)amino]acetate plays a role in studying enzyme kinetics and mechanisms. It can act as a substrate or inhibitor in enzymatic reactions, helping to elucidate the biochemical pathways in living organisms .
Agricultural Chemistry
This compound finds applications in agricultural chemistry research, where it may be used to develop new compounds that protect crops from pests and diseases or to improve crop yield and quality .
Material Science
Ethyl 2-[(2-furylcarbonyl)amino]acetate is also relevant in material science. It can be involved in the synthesis of new materials with potential applications in various industries, including electronics, coatings, and nanotechnology .
Analytical Chemistry
In analytical chemistry, it’s used as a standard or reagent in chromatography and mass spectrometry. These techniques are essential for the qualitative and quantitative analysis of substances, crucial in research and industry settings .
Environmental Science
The compound’s role in environmental science includes its use in the study of environmental pollutants. It can be used to understand the behavior of hazardous compounds and their breakdown products in the environment .
Chemical Engineering
Lastly, in chemical engineering, Ethyl 2-[(2-furylcarbonyl)amino]acetate may be involved in process development for the large-scale production of chemicals. It can help optimize reactions and processes to be more efficient and environmentally friendly .
properties
IUPAC Name |
ethyl 2-(furan-2-carbonylamino)acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO4/c1-2-13-8(11)6-10-9(12)7-4-3-5-14-7/h3-5H,2,6H2,1H3,(H,10,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PPKUFYUCBZLPPP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CNC(=O)C1=CC=CO1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20376991 |
Source
|
| Record name | Ethyl N-(furan-2-carbonyl)glycinate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20376991 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-[(2-furylcarbonyl)amino]acetate | |
CAS RN |
66318-15-8 |
Source
|
| Record name | Ethyl N-(furan-2-carbonyl)glycinate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20376991 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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